Cas no 152099-79-1 (2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methoxyphenyl)methyl]-)

2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methoxyphenyl)methyl]- structure
152099-79-1 structure
Product name:2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methoxyphenyl)methyl]-
CAS No:152099-79-1
MF:C12H12N2O4
MW:248.234683036804
CID:1325714

2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methoxyphenyl)methyl]-
    • Inchi: 1S/C12H12N2O4/c1-18-8-4-2-3-7(5-8)6-9-10(15)13-12(17)14-11(9)16/h2-5,9H,6H2,1H3,(H2,13,14,15,16,17)
    • InChI Key: CFUKTJJTJRNUJB-UHFFFAOYSA-N
    • SMILES: C1(=O)NC(=O)C(CC2=CC=CC(OC)=C2)C(=O)N1

Computed Properties

  • Exact Mass: 248.07976

Experimental Properties

  • Density: 1.304±0.06 g/cm3(Predicted)
  • PSA: 84.5
  • pka: 4.14±0.40(Predicted)

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